Cas no 2172009-98-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-fluorobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-fluorobenzoic acid
• CAS No: 2172009-98-0
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6143242
• PubChem ID: 165527200
• Update Time: 2025-06-22

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-fluorobenzoic acid
• EN300-1496448
• 2172009-98-0
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-3-fluorobenzoic acid

• Inchi： 1S/C26H23FN2O5/c1-26(2,24(32)28-22-19(23(30)31)12-7-13-21(22)27)29-25(33)34-14-20-17-10-5-3-8-15(17)16-9-4-6-11-18(16)20/h3-13,20H,14H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： FWAKWYYMQCSXPT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1NC(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-fluorobenzoic acid

Professional Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-fluorobenzoic Acid (CAS No. 2172009-98-0)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-fluorobenzoic acid, with the CAS number 2172009-98-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, combines elements that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular backbone of this compound features a combination of a benzoic acid moiety and an amino group, both of which are well-documented for their pharmacological properties. The benzoic acid component is known for its role in the synthesis of various drugs and its ability to interact with biological targets, while the amino group provides a site for further functionalization. The presence of a fluorine atom at the 3-position of the benzoic ring adds an additional layer of complexity, influencing both the electronic properties and metabolic stability of the molecule.

One of the most striking features of this compound is the incorporation of a (9H-fluoren-9-yl)methoxycarbonyl group. This moiety is often used in medicinal chemistry to enhance solubility and metabolic stability, making it an attractive choice for drug development. The fluorene ring, known for its rigidity and hydrophobicity, can also contribute to the binding affinity of the compound to its target receptors. This structural feature has been extensively studied in recent years, particularly in the context of developing small-molecule inhibitors for various diseases.

The amide linkage in this compound, specifically at the 2-position, introduces another important pharmacophore that can be exploited for therapeutic purposes. Amides are known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. In addition, the presence of a 2-methylpropanamido group can influence the conformational flexibility of the molecule, allowing it to adopt multiple orientations that may optimize interactions with biological targets.

In recent years, there has been growing interest in fluorinated benzoic acids due to their potential applications in drug development. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic properties of a molecule, including its solubility, permeability, and metabolic stability. For instance, fluorinated benzoic acids have been shown to exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. These properties make them particularly valuable in the development of oral medications and targeted therapies.

The synthesis and characterization of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-fluorobenzoic acid have been subjects of extensive research. Advanced synthetic techniques have been employed to ensure high purity and yield, which are critical for pharmaceutical applications. Techniques such as solid-phase synthesis and automated parallel synthesis have enabled researchers to efficiently produce complex molecules like this one on a scalable basis.

The potential applications of this compound extend across multiple therapeutic areas. For instance, its structural features make it a suitable candidate for developing inhibitors targeting enzymes involved in inflammatory pathways. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease have seen significant advancements in treatment options due to the development of small-molecule inhibitors that modulate these pathways.

Furthermore, this compound has shown promise in preclinical studies as a potential treatment for neurological disorders. The ability of fluorinated benzoic acids to cross the blood-brain barrier has made them attractive candidates for drugs targeting central nervous system disorders. Research has indicated that compounds with similar structures may interact with neurotransmitter receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this molecule will interact with biological targets at the atomic level. By simulating these interactions computationally, researchers can gain insights into potential drug efficacy and side effects before conducting expensive and time-consuming experimental studies.

The impact of fluorine atoms on electronic properties is another area where this compound stands out. Fluorine is highly electronegative and can significantly influence the electronic distribution within a molecule. This property can be exploited to enhance binding affinity by creating specific electrostatic interactions with biological targets. Additionally, fluorine atoms can participate in π-stacking interactions with aromatic residues in proteins, further stabilizing drug-receptor complexes.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-fluorobenzoic acid (CAS No. 2172009-98-0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophores makes it a promising candidate for various applications in drug development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an important role in addressing some of today's most challenging medical conditions.